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Compound of Interest

Compound Name: 1-Methyl-2-naphthol

Cat. No.: B091520

In-Depth Technical Guide to 1-Methyl-2-naphthol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1-Methyl-2-naphthol (CAS No: 1076-26-2). The information is curated for
professionals in research and development, offering detailed data and insights into the
compound's characteristics and synthesis.

Core Physical and Chemical Properties

1-Methyl-2-naphthol, with the molecular formula C11H100, is an aromatic organic compound.
[1][2] It belongs to the naphthol family, which are derivatives of naphthalene.[3][4] The physical
and chemical properties of 1-Methyl-2-naphthol are summarized in the tables below, providing
a consolidated view of its key characteristics.

Physical Properties
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Property Value Source
Molecular Formula C11H100 [1112]
Molecular Weight 158.20 g/mol [1]
CAS Number 1076-26-2 [5][6]
Melting Point 112 °C [7]
Boiling Point 304.3 °C at 760 mmHg [2]
Density 1.144 g/cm3 [2]
Refractive Index 1.656 [2]
Appearance Solid [8]
Solubility Soluble in simple organic ]
solvents.

Property Value Source
IUPAC Name 1-methylnaphthalen-2-ol [1]
pKa (estimated) 9.65 £ 0.50 [5]
LogP 2.8538 [2]
Vapor Pressure 0.00049 mmHg at 25°C [2]
Flash Point 147.1°C [2]

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of 1-Methyl-2-
naphthol.

'H and **C NMR Spectroscopy
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While a definitive, published spectrum specifically for 1-Methyl-2-naphthol is not readily
available in the public domain, analysis of similar compounds and spectral databases provides
expected chemical shifts. The following represents a likely spectral profile based on available
data for related structures.

Note: The following data is inferred and should be confirmed with experimental analysis.

1H NMR (400 MHz, CDCls) 13C NMR (100 MHz, CDCIs)
5 (ppm) 3 (ppm)

~2.4 (s, 3H, -CHs) ~16.0 (-CHs)

~7.1-7.9 (m, 6H, Ar-H) ~110.0-135.0 (Ar-C)

~5.0 (br s, 1H, -OH) ~152.0 (Ar-C-OH)

Infrared (IR) Spectroscopy

The IR spectrum of 1-Methyl-2-naphthol is expected to exhibit characteristic absorption bands
for its functional groups.

Wavenumber (cm~?) Bond Functional Group
3500-3200 (broad) O-H stretch Phenolic hydroxyl
3100-3000 C-H stretch Aromatic
2960-2850 C-H stretch Methyl

1600-1450 C=C stretch Aromatic ring
1260-1000 C-O stretch Phenol

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1-Methyl-2-naphthol is not
widely published. However, methods for the synthesis of related naphthol derivatives provide a
strong basis for its preparation.
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Synthesis of 2-Methyl-1-naphthol (An Isomer)

A patented method for the synthesis of the isomer 2-methyl-1-naphthol involves the methylation
of a-naphthol.[10]

Reaction: a-Naphthol is reacted with methanol in the liquid phase over an alumina catalyst.

Conditions:

Temperature: 320°C to 380°C

Pressure: 300 to 500 psig

Methanol:a-naphthol molar ratio: 0.1 to 1.0

Catalyst: Alumina, preferably derived from aluminum alkoxide hydrolysis.[10]

This process offers high selectivity for the desired product and can be adapted for the synthesis
of other methylated naphthols.

Methylation of 2-Naphthol

A general method for the methylation of 2-naphthol uses dimethyl carbonate under continuous-
flow gas-phase conditions.

Reaction: 2-Naphthol is methylated with dimethyl carbonate in the presence of a solid-
supported potassium carbonate catalyst.

Procedure:

o Catalyst Preparation: A solution of K2COs and poly(ethylene)glycol in water is added to Al203
beads. The water is removed by rotary evaporation, and the solid is dried in a vacuum oven.

¢ Reaction Setup: A liquid pump carries the reaction mixture of 2-naphthol and dimethyl
carbonate into a reaction column containing the catalyst, heated to 180°C.

e Product Collection: The gaseous products are cooled and collected using a water condenser.

This "green chemistry" approach offers high yield and reduces the use of toxic reagents.
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Reactivity and Stability

Naphthols are known to undergo oxidation reactions. Studies on 1- and 2-naphthol show that
they react with oxidizing radicals, such as the hydroxyl radical (¢*OH), primarily through addition
to the aromatic ring. The preliminary oxidation products are typically dihydroxy naphthalenes
and naphthoquinones.

Like other naphthols, 1-Methyl-2-naphthol is expected to be sensitive to light and should be
stored accordingly. The compound is stable under standard conditions but may form explosive
mixtures with air upon intense heating.

Logical Relationships and Workflows

Based on the available literature, there are no complex signaling pathways or intricate
experimental workflows associated with 1-Methyl-2-naphthol that would necessitate
visualization using Graphviz. The primary chemical transformations are straightforward
synthetic reactions. For clarity, a simplified logical flow of a potential synthesis is described
below.

Methylating Agent

2-Naphthol (e.g., Dimethyl Carbonatem 1-Methyl-2-naphthol

Click to download full resolution via product page

Caption: A simplified workflow for the potential synthesis of 1-Methyl-2-naphthol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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